1-[3-(Dimethylamino)benzoyl]pyrrolidin-3-amine
Overview
Description
1-[3-(Dimethylamino)benzoyl]pyrrolidin-3-amine, or 1-DMBP, is an organic compound that has a range of scientific applications. It is a member of the class of compounds known as benzamides and is derived from the amino acid pyrrolidone. It has been used in a variety of scientific research applications due to its unique properties, such as its stability, solubility, and low toxicity.
Scientific Research Applications
Drug Discovery and Development
Pyrrolidine rings are commonly employed in drug discovery due to their ability to efficiently explore pharmacophore space and contribute to the stereochemistry of molecules . The dimethylamino benzoyl group in 1-[3-(Dimethylamino)benzoyl]pyrrolidin-3-amine can influence the binding affinity and selectivity towards biological targets, making it a valuable scaffold for developing new therapeutics.
Stereoselective Synthesis
The stereogenicity of the pyrrolidine ring is significant for the biological profile of drug candidates. Different stereoisomers of 1-[3-(Dimethylamino)benzoyl]pyrrolidin-3-amine can be synthesized to study their enantioselective interactions with proteins, which is crucial for the design of drugs with fewer side effects and improved efficacy .
Mechanism of Action
Target of action
Pyrrolidinones are versatile lead compounds for designing powerful bioactive agents . They are among the most essential heterocyclic pharmacophores inducing prominent pharmaceutical effects .
Mode of action
The mode of action of pyrrolidinones can vary greatly depending on the specific compound and its functional groups. Generally, they interact with their targets in a way that modifies the target’s function, leading to a therapeutic effect .
Biochemical pathways
Pyrrolidinones can affect a variety of biochemical pathways, depending on their specific structure and target. They have been found to exhibit diverse biological activities such as antimicrobial, anti-inflammatory, anticancer, antidepressant, anticonvulsant, etc .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of pyrrolidinones can also vary greatly. Factors such as the compound’s structure, formulation, route of administration, and the patient’s physiological condition can all influence its pharmacokinetics .
Result of action
The molecular and cellular effects of a pyrrolidinone’s action depend on its specific target and mode of action. For example, an anticancer pyrrolidinone might inhibit the proliferation of cancer cells, while an anti-inflammatory one might reduce the production of inflammatory mediators .
Action environment
Environmental factors such as pH, temperature, and the presence of other substances can influence a pyrrolidinone’s action, efficacy, and stability .
properties
IUPAC Name |
(3-aminopyrrolidin-1-yl)-[3-(dimethylamino)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-15(2)12-5-3-4-10(8-12)13(17)16-7-6-11(14)9-16/h3-5,8,11H,6-7,9,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHDXBZYQSOKZTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)N2CCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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